N-[3’,4’-Dihydroxy-(E)-cinnamoyl]-L-tyrosine
N-[3’,4’-Dihydroxy-(E)-cinnamoyl]-L-tyrosine
Caffeoyl tyrosine, also known as deoxyclovamide, belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Caffeoyl tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, caffeoyl tyrosine is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
124027-56-1
VCID:
VC0026895
InChI:
InChI=1S/C18H17NO6/c20-13-5-1-11(2-6-13)9-14(18(24)25)19-17(23)8-4-12-3-7-15(21)16(22)10-12/h1-8,10,14,20-22H,9H2,(H,19,23)(H,24,25)/b8-4+
SMILES:
C1=CC(=CC=C1CC(C(=O)O)NC(=O)C=CC2=CC(=C(C=C2)O)O)O
Molecular Formula:
C₁₈H₁₇NO₆
Molecular Weight:
343.3 g/mol
N-[3’,4’-Dihydroxy-(E)-cinnamoyl]-L-tyrosine
CAS No.: 124027-56-1
Reference Standards
VCID: VC0026895
Molecular Formula: C₁₈H₁₇NO₆
Molecular Weight: 343.3 g/mol
CAS No. | 124027-56-1 |
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Product Name | N-[3’,4’-Dihydroxy-(E)-cinnamoyl]-L-tyrosine |
Molecular Formula | C₁₈H₁₇NO₆ |
Molecular Weight | 343.3 g/mol |
IUPAC Name | 2-[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]amino]-3-(4-hydroxyphenyl)propanoic acid |
Standard InChI | InChI=1S/C18H17NO6/c20-13-5-1-11(2-6-13)9-14(18(24)25)19-17(23)8-4-12-3-7-15(21)16(22)10-12/h1-8,10,14,20-22H,9H2,(H,19,23)(H,24,25)/b8-4+ |
Standard InChIKey | JRXLVUMFJASLDR-XBXARRHUSA-N |
Isomeric SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)/C=C/C2=CC(=C(C=C2)O)O)O |
SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)C=CC2=CC(=C(C=C2)O)O)O |
Canonical SMILES | C1=CC(=CC=C1CC(C(=O)O)NC(=O)C=CC2=CC(=C(C=C2)O)O)O |
Physical Description | Solid |
Description | Caffeoyl tyrosine, also known as deoxyclovamide, belongs to the class of organic compounds known as tyrosine and derivatives. Tyrosine and derivatives are compounds containing tyrosine or a derivative thereof resulting from reaction of tyrosine at the amino group or the carboxy group, or from the replacement of any hydrogen of glycine by a heteroatom. Caffeoyl tyrosine is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, caffeoyl tyrosine is primarily located in the cytoplasm. |
Solubility | 0.4 mg/mL at 20 °C |
Synonyms | N-[(2E)-3-(3,4-Dihydroxyphenyl)-1-oxo-2-propen-1-yl]-L-tyrosine;_x000B_Angola I; Deoxyclovamide; |
PubChem Compound | 14352555 |
Last Modified | Nov 11 2021 |
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